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Compound of Interest

Compound Name: TTK21

Cat. No.: B593835 Get Quote

Technical Support Center: TTK21
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the long-term stability and storage of TTK21
powder and its stock solutions.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for TTK21 powder?

To ensure the long-term stability of TTK21 powder, it is recommended to store it under the

following conditions.[1][2][3][4][5][6][7] Different suppliers provide slightly varying stability

durations, which are summarized in the table below. For optimal results, always refer to the

manufacturer's specific recommendations provided with your product.

Q2: How should I prepare a stock solution of TTK21?

TTK21 is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO), ethanol, and

dimethylformamide (DMF).[3] DMSO is the most commonly recommended solvent for

preparing high-concentration stock solutions.[2][3][5][6]

Q3: What are the recommended storage conditions for TTK21 stock solutions?

Proper storage of TTK21 stock solutions is critical to maintain their bioactivity and prevent

degradation. It is highly recommended to aliquot the stock solution into single-use volumes to
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avoid repeated freeze-thaw cycles.[2][8][9]

Q4: Can I store TTK21 solutions in aqueous buffers?

It is not recommended to store TTK21 in aqueous solutions for more than one day.[3] For

experiments requiring aqueous buffers, it is best to prepare the working solution fresh on the

day of use by diluting the stock solution.[1]

Q5: What is the mechanism of action of TTK21?

TTK21 is an activator of the histone acetyltransferases CBP/p300.[1][2][3][4] By activating

these enzymes, TTK21 promotes the acetylation of histones, particularly H3 and H4, which

leads to a more open chromatin structure and enhanced transcription of genes involved in

processes like neurogenesis and long-term memory.[1][10][11] When conjugated with a

glucose-based carbon nanosphere (CSP), TTK21 can cross the blood-brain barrier.[1][10]

Data Presentation
Table 1: Recommended Storage and Stability of TTK21 Powder

Storage Temperature Duration
Supplier
Recommendations

-20°C ≥ 4 years Cayman Chemical[3][4]

-20°C 3 years
MedchemExpress, Selleck

Chemicals[1][2]

-20°C ≥ 2 years Tribioscience[5][6]

4°C 2 years MedchemExpress[1]

Table 2: Recommended Storage and Stability of TTK21 Stock Solutions
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Storage
Temperature

Solvent Duration
Supplier
Recommendations

-80°C DMSO 1 year Selleck Chemicals[2]

-80°C DMSO 6 months MedchemExpress[1]

-20°C DMSO 1 month

MedchemExpress,

Selleck Chemicals,

Tribioscience[1][2][5]

[6]

Table 3: Solubility of TTK21 in Common Solvents

Solvent Solubility Supplier Information

DMSO 100 mg/mL (279.52 mM) MedchemExpress[1]

DMSO 72 mg/mL (201.25 mM) Selleck Chemicals[2]

DMSO 50 mg/mL Tribioscience[5][6]

DMSO 5 mg/mL Cayman Chemical[3][4]

Ethanol 2 mg/mL Cayman Chemical[3]

Dimethylformamide (DMF) 3 mg/mL Cayman Chemical[4]

DMSO:PBS (pH 7.2) (1:1) ~0.5 mg/mL Cayman Chemical[3]
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Issue Possible Cause Recommended Solution

Precipitation observed in stock

solution upon storage.

Solvent has absorbed

moisture.

Use fresh, anhydrous DMSO

for preparing stock solutions.

[2] Store DMSO properly to

prevent moisture absorption.

Improper storage temperature.

Ensure stock solutions are

stored at the recommended

temperature (-20°C or -80°C)

and are tightly sealed.

Precipitation observed when

diluting stock solution into

aqueous buffer.

Exceeded aqueous solubility.

For maximum solubility in

aqueous buffers, first dissolve

TTK21 in DMSO and then

dilute with the aqueous buffer

of choice.[3] It is not

recommended to store the

aqueous solution for more than

one day.[3]

Prepare fresh dilutions for

each experiment. If

precipitation persists, consider

using a lower final

concentration.

Inconsistent experimental

results.

Degradation of TTK21 due to

improper storage or handling.

Aliquot stock solutions to avoid

repeated freeze-thaw cycles.

[2][9]

Ensure the powder has been

stored according to the

manufacturer's instructions.

Prepare fresh working

solutions for each experiment.

[1]
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Experimental Protocols
Protocol 1: Preparation of a 10 mM TTK21 Stock Solution in DMSO

Materials:

TTK21 powder (Molecular Weight: 357.8 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Procedure:

Calculate the required amount of TTK21 powder. To prepare 1 mL of a 10 mM stock solution,

weigh out 3.578 mg of TTK21.

Aseptically transfer the weighed TTK21 powder into a sterile microcentrifuge tube.

Add the calculated volume of anhydrous DMSO to the tube. For a 10 mM solution, add 1 mL

of DMSO.

Vortex the tube thoroughly until the powder is completely dissolved. Gentle warming (up to

60°C) or brief sonication can be used to aid dissolution if necessary.[1]

Once fully dissolved, aliquot the stock solution into single-use, sterile microcentrifuge tubes.

Label the aliquots clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 1 year, depending on the supplier).[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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